Cas no 1797142-01-8 (4-(Acetylamino)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzeneacetamide)

• Product Name: 4-(Acetylamino)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzeneacetamide
• CAS No: 1797142-01-8
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 5369793
• Update Time: 2025-07-20

4-(Acetylamino)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzeneacetamide Chemical and Physical Properties

Names and Identifiers

• 4-(Acetylamino)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzeneacetamide

• Inchi： 1S/C20H23N5O2/c1-14-10-19-22-12-17(13-25(19)24-14)4-3-9-21-20(27)11-16-5-7-18(8-6-16)23-15(2)26/h5-8,10,12-13H,3-4,9,11H2,1-2H3,(H,21,27)(H,23,26)
• InChI Key： PRRDDXGVQSYEAY-UHFFFAOYSA-N
• SMILES： C1(CC(NCCCC2=CN3N=C(C)C=C3N=C2)=O)=CC=C(NC(C)=O)C=C1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.92±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 4-(Acetylamino)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzeneacetamide

Comprehensive Overview of 4-(Acetylamino)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzeneacetamide (CAS No. 1797142-01-8)

The compound 4-(Acetylamino)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzeneacetamide (CAS No. 1797142-01-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core and an acetylamino benzeneacetamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

One of the key reasons for the growing interest in 4-(Acetylamino)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzeneacetamide is its structural similarity to other bioactive compounds that target kinase enzymes. Kinases are a hot topic in modern drug discovery, especially in oncology and inflammatory diseases. The 2-methylpyrazolo[1,5-a]pyrimidine fragment is known to interact with ATP-binding sites in kinases, making this compound a potential lead for designing novel inhibitors. This aligns with current trends in personalized medicine, where targeted therapies are increasingly sought after.

From a synthetic chemistry perspective, the preparation of CAS No. 1797142-01-8 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. The acetylamino group adds polarity to the molecule, which can influence its pharmacokinetic properties. Researchers are actively investigating its solubility, stability, and bioavailability, as these factors are critical for drug development. The compound's benzeneacetamide backbone also provides a versatile scaffold for further structural modifications.

In recent years, there has been a surge in searches related to "pyrazolo[1,5-a]pyrimidine derivatives" and "kinase inhibitor scaffolds," reflecting the scientific community's focus on these chemotypes. 4-(Acetylamino)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzeneacetamide fits into this niche, offering a unique combination of features that could address unmet medical needs. Its propyl linker provides flexibility, potentially enhancing binding affinity to target proteins.

The compound's potential applications extend beyond kinase inhibition. Preliminary studies suggest that its acetylamino benzeneacetamide structure may interact with other biological targets, such as G-protein-coupled receptors (GPCRs). GPCRs are another major focus in drug discovery, with implications for neurological and metabolic disorders. This dual-target potential makes CAS No. 1797142-01-8 a molecule of broad interest.

Another area of exploration is the compound's role in combinatorial chemistry and high-throughput screening. Its modular structure allows for the generation of diverse analogs, which can be tested against various disease models. The 2-methylpyrazolo[1,5-a]pyrimidine moiety, in particular, is a valuable building block for medicinal chemists seeking to optimize drug-like properties.

Environmental and safety considerations are also part of the discussion around 4-(Acetylamino)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzeneacetamide. While not classified as hazardous, its handling requires standard laboratory precautions. Researchers emphasize the importance of proper storage and disposal to minimize any ecological impact, aligning with the broader push for green chemistry practices.

In summary, 4-(Acetylamino)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]benzeneacetamide (CAS No. 1797142-01-8) represents a fascinating intersection of chemistry and biology. Its structural features, including the pyrazolo[1,5-a]pyrimidine core and acetylamino group, position it as a versatile tool for drug discovery. As research progresses, this compound may unlock new therapeutic avenues, particularly in the realms of kinase inhibition and GPCR modulation. Its relevance to current trends in precision medicine and combinatorial chemistry ensures it will remain a topic of interest for years to come.